51-79-6

Urethane

In Stock

• CAS RN:
• 51-79-6

• Formula:
• C3H7NO2
  NH2COOC2H5
  C3H7NO2

• InChI:
• InChI=1S/C3H7NO2/c1-2-6-3(4)5/h2H2,1H3,(H2,4,5)

• InChIKey:
• JOYRKODLDBILNP-UHFFFAOYSA-N

• Urethane is used as an anesthetic in animals, since it shows minimal effects on cardiovascular and respiratory systems and maintenance of spinal reflexes. It can also be used in the synthesis of poly(urethane urea) segmented block, which can find applications as blood sacs in ventricular assist devices and total artificial hearts.
  Urethane is a colorless and odorless, crystalline compound that emits toxic fumes of nitrogen oxides when heated to decomposition. Urethan is mainly used in the production of amino resins, but is also used in the manufacture of pesticides, fumigants, cosmetics and pharmaceuticals. Exposure to urethan can affect the central nervous system, liver and can cause bone marrow suppression. Urethan is reasonably anticipated to be a human carcinogen. (NCI05)
  Urethane appears as odorless colorless crystals or white powder. Sublimes readily at 217°F and...

2-Fluorobenzaldoxime

In Stock

• CAS RN:
• 451-79-6

• Formula:
• C7H6FNO

• InChI:
• InChI=1S/C7H6FNO/c8-7-4-2-1-3-6(7)5-9-10/h1-5,10H/b9-5+

• InChIKey:
• YPVOCNRPBFPDLO-WEVVVXLNSA-N

• 2-Fluorobenzaldoxime is a useful research compound. Its molecular formula is C7H6FNO and its molecular weight is 139.13 g/mol. The purity is usually 95%.

(2E)-2-[1-(4-hydroxy-3-methoxyphenyl)propylidene]hydrazinecarboxamide

• CAS RN:
• 5651-79-6

• Formula:
• C11H15N3O3

• InChI:
• InChI=1S/C11H15N3O3/c1-3-8(13-14-11(12)16)7-4-5-9(15)10(6-7)17-2/h4-6,15H,3H2,1-2H3,(H3,12,14,16)/b13-8+

• InChIKey:
• SJXBQFKOGQGGJM-MDWZMJQESA-N

• (2E)-2-[1-(4-hydroxy-3-methoxyphenyl)propylidene]hydrazinecarboxamide is a useful research compound. Its molecular formula is C11H15N3O3 and its molecular weight is 237.25. The purity is usually 95%.

1,2-Cyclopentanedicarboxamide

In Stock

• CAS RN:
• 89851-79-6

• Formula:
• C7H12N2O2

• InChI:
• InChI=1S/C7H12N2O2/c8-6(10)4-2-1-3-5(4)7(9)11/h4-5H,1-3H2,(H2,8,10)(H2,9,11)

• InChIKey:
• MLNHEBAJXZVWER-UHFFFAOYSA-N

• 1,2-Cyclopentanedicarboxamide is a useful research compound. Its molecular formula is C7H12N2O2 and its molecular weight is 156.18 g/mol. The purity is usually 95%.

(1-Propyloctyl)cyclohexane

• CAS RN:
• 13151-79-6

• Formula:
• C17H34

• InChI:
• InChI=1S/C17H34/c1-3-5-6-7-9-13-16(12-4-2)17-14-10-8-11-15-17/h16-17H,3-15H2,1-2H3

• InChIKey:
• PZCVWZRFNUJQOK-UHFFFAOYSA-N

• (1-Propyloctyl)cyclohexane is a useful research compound. Its molecular formula is C17H34 and its molecular weight is 238.5 g/mol. The purity is usually 95%.

Thiazole, 4,5-dihydro-2-(2-methylpropyl)-

• CAS RN:
• 26851-79-6

• Formula:
• C7H13NS

• InChI:
• InChI=1S/C7H13NS/c1-6(2)5-7-8-3-4-9-7/h6H,3-5H2,1-2H3

• InChIKey:
• SMSJMGHWVFDVCU-UHFFFAOYSA-N

• Thiazole, 4,5-dihydro-2-(2-methylpropyl)-, also known as Thiazole, 4,5-dihydro-2-(2-methylpropyl)-, is a useful research compound. Its molecular formula is C7H13NS and its molecular weight is 143.25 g/mol. The purity is usually 95%.

Icotidine

In Stock

• CAS RN:
• 71351-79-6

• Formula:
• C21H25N5O2

• InChI:
• InChI=1S/C21H25N5O2/c1-15-8-9-16(13-24-15)12-17-14-25-21(26-20(17)27)23-10-4-3-6-18-19(28-2)7-5-11-22-18/h5,7-9,11,13-14H,3-4,6,10,12H2,1-2H3,(H2,23,25,26,27)

• InChIKey:
• GJCSPRIRQYWXRW-UHFFFAOYSA-N

• Icotidine is a 9,11,15-octadecatrienoic acid.

5-Nitro-2-(4-hydroxypiperidino)benzonitrile

• CAS RN:
• 288251-79-6

• Formula:
• C12H13N3O3

• InChI:
• InChI=1S/C12H13N3O3/c13-8-9-7-10(15(17)18)1-2-12(9)14-5-3-11(16)4-6-14/h1-2,7,11,16H,3-6H2

• InChIKey:
• CYFILLBDFPXZQD-UHFFFAOYSA-N

• 5-Nitro-2-(4-hydroxypiperidino)benzonitrile is a useful research compound. Its molecular formula is C12H13N3O3 and its molecular weight is 247.25 g/mol. The purity is usually 95%.

2-[(4-chlorobenzyl)thio]-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile

In Stock

• CAS RN:
• 330551-79-6

• Formula:
• C18H10ClF3N2S2

• InChI:
• InChI=1S/C18H10ClF3N2S2/c19-12-5-3-11(4-6-12)10-26-17-13(9-23)14(18(20,21)22)8-15(24-17)16-2-1-7-25-16/h1-8H,10H2

• InChIKey:
• XOULUVBUXKOVNU-UHFFFAOYSA-N

• 2-[(4-chlorobenzyl)thio]-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile is a useful research compound. Its molecular formula is C18H10ClF3N2S2 and its molecular weight is 410.9 g/mol. The purity is usually 95%.

3-Bromo-4'carboethoxybenzophenone

In Stock

• CAS RN:
• 746651-79-6

• Formula:
• C16H13BrO3

• InChI:
• InChI=1S/C16H13BrO3/c1-2-20-16(19)12-8-6-11(7-9-12)15(18)13-4-3-5-14(17)10-13/h3-10H,2H2,1H3

• InChIKey:
• SUSROWJLKMKIOP-UHFFFAOYSA-N

• 3-Bromo-4'carboethoxybenzophenone is a useful research compound. Its molecular formula is C16H13BrO3 and its molecular weight is 333.18 g/mol. The purity is usually 95%.

Ethyl 5-[(2-methoxybenzoyl)amino]-3-(4-methoxyphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate

In Stock

• CAS RN:
• 851951-79-6

• Formula:
• C24H21N3O6S

• InChI:
• InChI=1S/C24H21N3O6S/c1-4-33-24(30)20-17-13-34-22(25-21(28)16-7-5-6-8-18(16)32-3)19(17)23(29)27(26-20)14-9-11-15(31-2)12-10-14/h5-13H,4H2,1-3H3,(H,25,28)

• InChIKey:
• YFDXIEACEUUTGV-UHFFFAOYSA-N

• Ethyl 5-[(2-methoxybenzoyl)amino]-3-(4-methoxyphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C24H21N3O6S and its molecular weight is 479.51. The purity is usually 95%.

5-[3-(morpholin-4-yl)-3-oxopropyl]-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one

In Stock

• CAS RN:
• 953151-79-6

• Formula:
• C18H19N5O3

• InChI:
• InChI=1S/C18H19N5O3/c24-16(21-8-10-26-11-9-21)6-7-22-13-19-17-15(18(22)25)12-20-23(17)14-4-2-1-3-5-14/h1-5,12-13H,6-11H2

• InChIKey:
• IXYJZTKPAVGMFN-UHFFFAOYSA-N

• 5-[3-(morpholin-4-yl)-3-oxopropyl]-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C18H19N5O3 and its molecular weight is 353.4 g/mol. The purity is usually 95%.

(R)-N-[5-Methyl-8-(4-methylpiperazin-1-yl)-1,2,3,4-tetrahydro-2-naphthyl]-4-morpholinobenzamide

Usually In Stock

• CAS RN:
• 220051-79-6

• Formula:
• C27H36N4O2

• InChI:
• InChI=1S/C27H36N4O2/c1-20-3-10-26(31-13-11-29(2)12-14-31)25-19-22(6-9-24(20)25)28-27(32)21-4-7-23(8-5-21)30-15-17-33-18-16-30/h3-5,7-8,10,22H,6,9,11-19H2,1-2H3,(H,28,32)/t22-/m1/s1

• InChIKey:
• IHDRUIHIJWCTIY-JOCHJYFZSA-N

• (R)-N-[5-Methyl-8-(4-methylpiperazin-1-yl)-1,2,3,4-tetrahydro-2-naphthyl]-4-morpholinobenzamide is a useful research compound. Its molecular formula is C27H36N4O2 and its molecular weight is 448.611. The purity is usually 95%.

N-(4-chlorophenyl)-5-ethoxy-2-methyl-1-benzofuran-3-carboxamide

In Stock

• CAS RN:
• 929451-79-6

• Formula:
• C18H16ClNO3

• InChI:
• InChI=1S/C18H16ClNO3/c1-3-22-14-8-9-16-15(10-14)17(11(2)23-16)18(21)20-13-6-4-12(19)5-7-13/h4-10H,3H2,1-2H3,(H,20,21)

• InChIKey:
• GQQQQBIYDVRFJI-UHFFFAOYSA-N

• N-(4-chlorophenyl)-5-ethoxy-2-methyl-1-benzofuran-3-carboxamide is a useful research compound. Its molecular formula is C18H16ClNO3 and its molecular weight is 329.8 g/mol. The purity is usually 95%.

1-Methoxy-N-methyltetrazole-5-carboxamide

• CAS RN:
• 115751-79-6

• Formula:
• C4H7N5O2

• InChI:
• InChI=1S/C4H7N5O2/c1-5-4(10)3-6-7-8-9(3)11-2/h1-2H3,(H,5,10)

• InChIKey:
• UQPDLZKHQLCQOZ-UHFFFAOYSA-N

• 1-Methoxy-N-methyltetrazole-5-carboxamide, also known as 1-Methoxy-N-methyltetrazole-5-carboxamide, is a useful research compound. Its molecular formula is C4H7N5O2 and its molecular weight is 157.13 g/mol. The purity is usually 95%.

9-methyl-6-[5-(1-methyl-1H-imidazole-5-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine

In Stock

• CAS RN:
• 2549051-79-6

• Formula:
• C17H20N8O

• InChI:
• InChI=1S/C17H20N8O/c1-22-9-18-3-13(22)17(26)25-6-11-4-24(5-12(11)7-25)16-14-15(19-8-20-16)23(2)10-21-14/h3,8-12H,4-7H2,1-2H3

• InChIKey:
• MELLPDAYYRLJEP-UHFFFAOYSA-N

• 9-methyl-6-[5-(1-methyl-1H-imidazole-5-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine is a useful research compound. Its molecular formula is C17H20N8O and its molecular weight is 352.4 g/mol. The purity is usually 95%.

4-chloro-1-(2,2-diethoxyethyl)-3-nitro-1H-pyrazole

Usually In Stock

• CAS RN:
• 1006951-79-6

• Formula:
• C9H14ClN3O4

• InChI:
• InChI=1S/C9H14ClN3O4/c1-3-16-8(17-4-2)6-12-5-7(10)9(11-12)13(14)15/h5,8H,3-4,6H2,1-2H3

• InChIKey:
• VFGVJUQRPGJIGC-UHFFFAOYSA-N

• 4-chloro-1-(2,2-diethoxyethyl)-3-nitro-1H-pyrazole is a useful research compound. Its molecular formula is C9H14ClN3O4 and its molecular weight is 263.68. The purity is usually 95%.

(E)-3-(2-methoxyphenyl)-N-{[7-(3-methyl-1,2,4-oxadiazol-5-yl)[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}-2-propenamide

In Stock

• CAS RN:
• 1776051-79-6

• Formula:
• C20H18N6O3

• InChI:
• InChI=1S/C20H18N6O3/c1-13-22-20(29-25-13)15-9-10-26-17(11-15)23-24-18(26)12-21-19(27)8-7-14-5-3-4-6-16(14)28-2/h3-11H,12H2,1-2H3,(H,21,27)/b8-7+

• InChIKey:
• CMTMNHYBPWWNHW-BQYQJAHWSA-N

• (E)-3-(2-methoxyphenyl)-N-{[7-(3-methyl-1,2,4-oxadiazol-5-yl)[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}-2-propenamide is a useful research compound. Its molecular formula is C20H18N6O3 and its molecular weight is 390.403. The purity is usually 95%.

N-Benzyl-3-[(6-methylpyridin-2-yl)oxymethyl]piperidine-1-carboxamide

Usually In Stock

• CAS RN:
• 2379951-79-6

• Formula:
• C20H25N3O2

• InChI:
• InChI=1S/C20H25N3O2/c1-16-7-5-11-19(22-16)25-15-18-10-6-12-23(14-18)20(24)21-13-17-8-3-2-4-9-17/h2-5,7-9,11,18H,6,10,12-15H2,1H3,(H,21,24)

• InChIKey:
• UOWVMSDMEDIDHW-UHFFFAOYSA-N

• N-Benzyl-3-[(6-methylpyridin-2-yl)oxymethyl]piperidine-1-carboxamide is a useful research compound. Its molecular formula is C20H25N3O2 and its molecular weight is 339.439. The purity is usually 95%.

(5R,7R)-5-Methyl-7-(1,1,2,2,2-pentafluoroethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylic acid

In Stock

• CAS RN:
• 2418551-79-6

• Formula:
• C10H10F5N3O2

• InChI:
• InChI=1S/C10H10F5N3O2/c1-4-2-6(9(11,12)10(13,14)15)18-7(16-4)3-5(17-18)8(19)20/h3-4,6,16H,2H2,1H3,(H,19,20)/t4-,6-/m1/s1

• InChIKey:
• PLAYSRYCRLUCFT-INEUFUBQSA-N

• (5R,7R)-5-Methyl-7-(1,1,2,2,2-pentafluoroethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylic acid is a useful research compound. Its molecular formula is C10H10F5N3O2 and its molecular weight is 299.201. The purity is usually 95%.

2-Fluorobenzaldoxime

• CAS RN:
• 24652-66-2; 451-79-6

• Formula:
• C7H6FNO

• InChI:
• InChI=1S/C7H6FNO/c8-7-4-2-1-3-6(7)5-9-10/h1-5,10H/b9-5+

• InChIKey:
• YPVOCNRPBFPDLO-WEVVVXLNSA-N

• 2-Fluorobenzaldoxime is a useful research compound. Its molecular formula is C7H6FNO and its molecular weight is 139.129. The purity is usually 95%.